Cas no 921775-06-6 (3-(2H-1,3-benzodioxol-5-yl)methyl-1-butyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)methyl-1-butyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• CAS No: 921775-06-6
• MF: C₁₉H₁₉N₃O₄
• MW: 353.371864557266
• CID: 6203106
• PubChem ID: 41233518
• Update Time: 2025-07-20

3-(2H-1,3-benzodioxol-5-yl)methyl-1-butyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)methyl-1-butyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• 3-(benzo[d][1,3]dioxol-5-ylmethyl)-1-butylpyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
• AKOS016379623
• 921775-06-6
• F2233-0248
• 3-(1,3-benzodioxol-5-ylmethyl)-1-butylpyrido[3,2-d]pyrimidine-2,4-dione
• 3-(1,3-benzodioxol-5-ylmethyl)-1-butylpyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C19H19N3O4/c1-2-3-9-21-14-5-4-8-20-17(14)18(23)22(19(21)24)11-13-6-7-15-16(10-13)26-12-25-15/h4-8,10H,2-3,9,11-12H2,1H3
• InChI Key： VJIQPIFHCUNLGF-UHFFFAOYSA-N
• SMILES： O=C1N(C(C2=C(C=CC=N2)N1CCCC)=O)CC1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 353.13755610g/mol
• Monoisotopic Mass: 353.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72Ų

Additional information on 3-(2H-1,3-benzodioxol-5-yl)methyl-1-butyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione

Research Briefing on 3-(2H-1,3-benzodioxol-5-yl)methyl-1-butyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione (CAS: 921775-06-6)

Recent studies on the compound 3-(2H-1,3-benzodioxol-5-yl)methyl-1-butyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione (CAS: 921775-06-6) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest findings regarding its pharmacological properties, mechanism of action, and potential applications in drug development.

The compound, characterized by its complex pyrido[3,2-d]pyrimidine core and benzodioxole substituent, has been the focus of several in vitro and in vivo studies. Research indicates that it exhibits significant inhibitory activity against specific kinase targets, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The structural uniqueness of this molecule contributes to its selective binding affinity and reduced off-target effects, making it a promising candidate for further optimization.

Recent pharmacological evaluations have demonstrated that 921775-06-6 modulates key signaling pathways, such as the PI3K/AKT and MAPK cascades, which are critical for cell proliferation and survival. These findings are supported by robust biochemical assays and crystallographic studies, which elucidate the compound's interaction with its target proteins at the atomic level. Such insights are invaluable for the design of next-generation inhibitors with enhanced efficacy and safety profiles.

In addition to its kinase inhibitory properties, preliminary data suggest that 921775-06-6 may also exhibit neuroprotective effects. Experimental models of neurodegenerative diseases have shown that the compound can attenuate oxidative stress and reduce neuronal apoptosis, possibly through its antioxidant properties and ability to cross the blood-brain barrier. These observations open new avenues for its application in treating conditions like Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in the development of 921775-06-6 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through preclinical and clinical trials.

In conclusion, 3-(2H-1,3-benzodioxol-5-yl)methyl-1-butyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted pharmacological profile and structural novelty underscore its potential to address unmet medical needs. Future research should focus on refining its therapeutic index and exploring its applicability across diverse disease models.